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Compound of Interest

Compound Name:

Benzyl N-(4-

aminobutyl)carbamate

hydrochloride

Cat. No.: B103400 Get Quote

An In-depth Technical Guide on the Material Safety Data Sheet for Benzyl N-(4-
aminobutyl)carbamate hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Chemical Identification
Benzyl N-(4-aminobutyl)carbamate hydrochloride is a chemical compound commonly used

as a linker in the synthesis of more complex molecules, particularly in the development of

Proteolysis Targeting Chimeras (PROTACs).[1] Accurate identification is critical for safety and

experimental reproducibility.
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Identifier Value

Chemical Name
Benzyl N-(4-aminobutyl)carbamate

hydrochloride[2]

Synonyms

N-Carbobenzoxy-1,4-diaminobutane

hydrochloride, Z-1,4-diaminobutane.HCl, N-Cbz-

1,4-diaminobutane HCl[2]

CAS Number 18807-73-3[1][2][3]

Molecular Formula C₁₂H₁₉ClN₂O₂[1][2]

Molecular Weight 258.75 g/mol [1]

Structure (As per IUPAC name)

Hazard Identification and Classification
This compound is classified as hazardous under the Globally Harmonized System (GHS). The

primary hazards are related to irritation of the skin, eyes, and respiratory tract.[2][4]

GHS Classification Code Description

Skin Corrosion/Irritation H315 Causes skin irritation[2][4]

Serious Eye Damage/Irritation H319
Causes serious eye irritation[2]

[4]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation[2][4]

Signal Word: Warning[2]

Precautionary Statements (Selected):
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Code Description

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[4][5]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[4][5]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[4][5]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[4][5]

P405 Store locked up.[5][6]

P501
Dispose of contents/container to an approved

waste disposal plant.[5][6]

Physicochemical Properties
The physical and chemical properties are essential for safe handling, storage, and use in

experimental settings.

Property Value

Physical State Solid, Powder[7][8]

Appearance Light cream[8]

Melting Point 192 - 196 °C[7]

Solubility DMSO (Slightly), Methanol (Slightly)[7]

Stability Stable under normal conditions.[6]

Incompatible Materials Strong oxidizing agents, Strong acids.[6]

Toxicological Information
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Comprehensive toxicological data for this specific compound is limited. Many data sheets

report "no data available" for acute toxicity metrics such as LD50 or LC50.[8] The toxicological

properties have not been fully investigated.[6] The known hazards are based on irritation

potential.

Toxicity Endpoint Result

Acute Toxicity No data available

Skin Corrosion/Irritation Causes skin irritation[2]

Serious Eye Damage/Irritation Causes serious eye irritation[2]

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Experimental Protocols and Workflows
Detailed experimental protocols for the determination of the data presented in safety data

sheets are typically not provided by the manufacturer. The reported values for properties like

melting point are established using standardized methodologies, such as those outlined by the

OECD Guidelines for the Testing of Chemicals.

For researchers handling this or any chemical, a structured approach to safety is paramount.

The following workflows, rendered in DOT language, provide a logical framework for risk

assessment and safety procedures.
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Figure 1. General Chemical Risk Assessment Workflow
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Figure 1. General Chemical Risk Assessment Workflow
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Figure 2. Personal Protective Equipment (PPE) Selection Workflow
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Figure 2. Personal Protective Equipment (PPE) Selection Workflow
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Figure 3. Chemical Spill Response Workflow

Spill Occurs

Alert Personnel
& Evacuate Area

Assess Spill Size
& Hazard Level

Minor Spill:
Clean up with appropriate

absorbent & PPE

 Minor 

Major Spill:
Contact Emergency

Response Team

 Major 

Decontaminate Area
& Equipment

Dispose of Waste
(per SDS Section 13)

Click to download full resolution via product page

Figure 3. Chemical Spill Response Workflow
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Handling: Use only in a well-ventilated area or under a chemical fume hood.[5] Avoid contact

with skin and eyes and avoid breathing dust.[6] Wash hands and skin thoroughly after handling.

[5]

Storage: Store in a dry, cool, and well-ventilated place.[5][8] Keep the container tightly closed.

[5][8] It is recommended to store this material locked up.[5][6]

Disposal: Dispose of the contents and container to an appropriate treatment and disposal

facility in accordance with applicable local, state, and federal laws and regulations.[5] Do not

allow the product to enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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